Cas no 89506-39-8 (1H-Inden-1-one, 2,3-dihydro-2-(2-oxopentyl)-)

1H-Inden-1-one, 2,3-dihydro-2-(2-oxopentyl)- structure
89506-39-8 structure
Product Name:1H-Inden-1-one, 2,3-dihydro-2-(2-oxopentyl)-
CAS No:89506-39-8
MF:C14H16O2
MW:216.275644302368
CID:598415
PubChem ID:13128858
Update Time:2025-04-19

1H-Inden-1-one, 2,3-dihydro-2-(2-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one, 2,3-dihydro-2-(2-oxopentyl)-
    • 2-(2-oxopentyl)-2,3-dihydroinden-1-one
    • DTXSID40520398
    • 2-(2-Oxopentyl)-2,3-dihydro-1H-inden-1-one
    • 89506-39-8
    • Inchi: 1S/C14H16O2/c1-2-5-12(15)9-11-8-10-6-3-4-7-13(10)14(11)16/h3-4,6-7,11H,2,5,8-9H2,1H3
    • InChI Key: ZGPDQVJBWCTDRQ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2CC1CC(CCC)=O

Computed Properties

  • Exact Mass: 216.115029749g/mol
  • Monoisotopic Mass: 216.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 34.1Ų
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